Cas no 1173097-51-2 (Caffeic Acid-13C9)

• Product Name: Caffeic Acid-13C9
• CAS No: 1173097-51-2
• MF: C₉H₈O₄
• MW: 189.091316223145
• CID: 2615333
• Update Time: 2025-11-06

Caffeic Acid-13C9 Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
• Caffeic Acid-13C9

• Inchi： 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2+/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1
• InChI Key： QAIPRVGONGVQAS-RJKLISAOSA-N
• SMILES： O[13C]1=[13C]([13CH]=[13CH][13C](/[13CH]=[13CH]/[13C](=O)O)=[13CH]1)O

Additional information on Caffeic Acid-13C9

Comprehensive Guide to Caffeic Acid-13C9 (CAS No. 1173097-51-2): Applications, Benefits, and Research Insights

Caffeic Acid-13C9 (CAS No. 1173097-51-2) is a stable isotope-labeled derivative of caffeic acid, a naturally occurring phenolic compound found in plants such as coffee, fruits, and vegetables. This 13C-labeled variant is widely used in metabolic research, pharmacokinetic studies, and analytical chemistry due to its ability to serve as an internal standard for precise quantification. With the growing demand for isotope-labeled compounds in life sciences, Caffeic Acid-13C9 has emerged as a critical tool for researchers exploring plant metabolism, antioxidant mechanisms, and nutraceutical applications.

The unique 13C9 labeling in Caffeic Acid-13C9 ensures minimal interference with natural isotopic distributions, making it ideal for mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies. Researchers frequently employ this compound to investigate bioavailability, biotransformation pathways, and the role of caffeic acid in anti-inflammatory and neuroprotective effects. As interest in functional foods and natural antioxidants surges, Caffeic Acid-13C9 provides a reliable reference for validating analytical methods and understanding its health benefits.

One of the most searched topics related to Caffeic Acid-13C9 is its application in cancer research. Studies suggest that caffeic acid derivatives may exhibit chemopreventive properties, and the 13C-labeled form enables precise tracking of its metabolites in cellular models. Additionally, the compound’s role in gut microbiota interactions has gained attention, as it may influence short-chain fatty acid production and intestinal health. These applications align with current trends in personalized nutrition and microbiome research, making Caffeic Acid-13C9 a valuable asset for modern scientific inquiries.

From a technical perspective, Caffeic Acid-13C9 is synthesized with high isotopic purity (>99%), ensuring accuracy in tracer studies. Its stability under various chromatographic conditions (e.g., HPLC, LC-MS) further enhances its utility in food science and pharmaceutical analysis. Frequently asked questions (FAQs) about this compound include its solubility (typically in methanol or DMSO), storage recommendations (-20°C for long-term stability), and compatibility with cell culture assays. These details are crucial for laboratories aiming to integrate isotope-labeled standards into their workflows.

In the context of sustainability and green chemistry, Caffeic Acid-13C9 also contributes to reducing experimental waste. By enabling precise measurements, it minimizes the need for repetitive trials, aligning with the 3R principles (Replace, Reduce, Refine) in research. Furthermore, its use in plant-based drug development resonates with the rising demand for eco-friendly therapeutics and natural product innovation.

To summarize, Caffeic Acid-13C9 (CAS No. 1173097-51-2) is a versatile research tool bridging nutritional science, biomedicine, and analytical chemistry. Its applications span from elucidating dietary polyphenol metabolism to advancing precision medicine. As scientific communities continue to explore the potential of bioactive compounds, this 13C-labeled analog remains indispensable for cutting-edge studies.